Cas no 1780259-94-0 (ZK756326 dihydrochloride)

• Product Name: ZK756326 dihydrochloride
• CAS No: 1780259-94-0
• MF: C₂₁H₃₀Cl₂N₂O₃
• MW: 429.380504131317
• CID: 4613439
• PubChem ID: 56972201
• Update Time: 2025-06-15

ZK756326 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ZK756326（dihydrochloride）
• ZK756326 dihydrochloride
• ZK756326 2HCl
• ZK 756326
• ZK756326 (dihydrochloride)
• ZK756326
• 2-[2-[4-[(3-phenoxyphenyl)methyl]-1-piperazinyl]ethoxy]ethanol dihydrochloride
• ZK 756326 dihydrochloride
• zk 756326 2HCl
• BCP29859
• ZJB91196
• s8324
• B7109
• A16363
• 2-[2-[4-[(3-phenoxyphenyl)methyl]piperazin-1-yl]ethoxy]ethanol;dihydrochloride
• 2-(2-(4-(3-Phenoxybenzyl)piperazin-1-yl)ethoxy)ethan-1-ol dihydrochloride
• 1780259-94-0
• AC-35442
• CCG-268993
• ZK756326 2HCl?
• 1780259-94-0 (2HCl)
• HY-101038A
• 874911-96-3
• AS-56054
• 2-(2-{4-[(3-PHENOXYPHENYL)METHYL]PIPERAZIN-1-YL}ETHOXY)ETHANOL DIHYDROCHLORIDE
• 2-(2-(4-(3-phenoxybenzyl)piperazin-1-yl)ethoxy)ethanol dihydrochloride
• ZK 756326 2HCl;ZK-756326 2HCl;ZK756326 2HCl;ZK 756326 dihydrochloride;ZK-756326 dihydrochloride
• EX-A3252
• ZK-756326 dihydrochloride
• DA-68852
• ZK7563262HCl
• CS-7558
• ZK 756326;ZK-756326
• AKOS024257938
• G60950

• Inchi： 1S/C21H28N2O3.2ClH/c24-14-16-25-15-13-22-9-11-23(12-10-22)18-19-5-4-8-21(17-19)26-20-6-2-1-3-7-20;;/h1-8,17,24H,9-16,18H2;2*1H
• InChI Key： MPACCEKWFGWZHS-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CCO)CCN1CCN(CC2C=CC=C(C=2)OC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 428.1633482g/mol
• Monoisotopic Mass: 428.1633482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 368
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2

ZK756326 dihydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on ZK756326 dihydrochloride

Introduction to ZK756326 Dihydrochloride (CAS No. 1780259-94-0)

ZK756326 dihydrochloride, a compound with the chemical identifier CAS No. 1780259-94-0, has emerged as a significant molecule in the realm of pharmaceutical research and development. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The dihydrochloride salt form of ZK756326 enhances its solubility and bioavailability, making it a promising candidate for further investigation in various medical conditions.

The chemical structure of ZK756326 dihydrochloride incorporates specific functional groups that contribute to its unique pharmacological properties. These functional groups enable the compound to interact with biological targets in a manner that is both selective and potent. Recent studies have highlighted the compound's ability to modulate key signaling pathways involved in inflammation, neurodegeneration, and cancer progression. Such findings have positioned ZK756326 dihydrochloride as a focal point for preclinical and clinical research.

In the context of current research, ZK756326 dihydrochloride has been extensively studied for its potential role in treating neurological disorders. Investigations have revealed that the compound can interact with neurotransmitter receptors, thereby influencing neuronal communication and function. This interaction has been particularly intriguing in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where dysregulation of neurotransmitter systems plays a critical role. The ability of ZK756326 dihydrochloride to modulate these systems offers a novel approach to mitigating symptoms and potentially slowing disease progression.

Moreover, the compound has shown promise in combating cancer by inhibiting the growth of tumor cells and inducing apoptosis. Research has demonstrated that ZK756326 dihydrochloride can disrupt essential cellular processes in cancer cells, leading to their death while sparing healthy cells. This selective toxicity is a crucial factor in developing effective anticancer therapies. The mechanism of action involves interference with signaling pathways that are overactive in many types of cancer, such as the PI3K/Akt and MAPK pathways. By targeting these pathways, ZK756326 dihydrochloride exhibits potential as a dual-action therapeutic agent.

Another area where ZK756326 dihydrochloride has shown significant promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune disorders and metabolic syndromes. Studies have indicated that ZK756326 dihydrochloride can attenuate inflammatory responses by inhibiting key pro-inflammatory cytokines and enzymes. This anti-inflammatory activity not only provides relief from symptoms but also addresses the underlying mechanisms driving these diseases, offering a more comprehensive therapeutic approach.

The pharmacokinetic profile of ZK756326 dihydrochloride is another critical aspect that has been thoroughly examined. The dihydrochloride salt enhances the compound's stability and solubility, facilitating better absorption and distribution throughout the body. This improved pharmacokinetics translates into higher bioavailability, allowing for more effective dosing regimens. Additionally, preliminary studies suggest that ZK756326 dihydrochloride exhibits favorable metabolic profiles, with minimal interaction with cytochrome P450 enzymes, reducing the risk of drug-drug interactions.

Preclinical studies have provided valuable insights into the safety profile of ZK756326 dihydrochloride. The compound has demonstrated low toxicity at therapeutic doses, with minimal side effects observed in animal models. This safety profile is crucial for advancing into clinical trials and ensuring patient well-being during therapeutic use. Further research is ongoing to refine dosing strategies and explore long-term effects, ensuring that the benefits of ZK756326 dihydrochloride are maximized while minimizing potential risks.

The development of ZK756326 dihydrochloride as a therapeutic agent is part of a broader effort to discover innovative treatments for complex diseases. The compound exemplifies how targeted molecular design can lead to drugs with high specificity and efficacy. As research continues, it is anticipated that new applications for ZK756326 dihydrochloride will be uncovered, further solidifying its role in modern medicine.

In conclusion, ZK756326 dihydrochloride (CAS No. 1780259-94-0) represents a significant advancement in pharmaceutical research. Its unique chemical properties and multifaceted biological activities make it a versatile tool for addressing various medical conditions. With ongoing studies confirming its safety and efficacy, this compound holds great promise for improving patient outcomes across multiple therapeutic areas.